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Compound of Interest

[2-(Methoxymethyl)oxolan-2-
Compound Name:

yllmethanol
CAS No.: 1936686-87-1
Cat. No.: B2983994

Get Quote
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Introduction & Mechanistic Rationale

[2-(Methoxymethyl)oxolan-2-ylJmethanol (CAS: 1936686-87-1) is a high-value chiral synthon
characterized by a quaternary carbon at the C2 position of the tetrahydrofuran (THF) ring.
Unlike simple tetrahydrofurfuryl alcohol, this molecule possesses two exocyclic oxygenated
arms: a primary hydroxyl group (

) and a methoxymethyl ether (
).

Key Structural Features:

e Quaternary Stereocenter: The C2 position is fully substituted, preventing racemization via
enolization and providing a rigid steric environment.

» Gem-Disubstitution: The presence of both a hydrogen-bond donor (

) and an acceptor (
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) on the same carbon creates a unique "pincer-like" electronic environment, ideal for metal
coordination or hydrogen-bonding catalysis.

o Conformational Locking: The gem-disubstitution forces the THF ring into a specific envelope
conformation, which is critical for transferring chiral information to attached substrates.

Mechanistic Role in Synthesis:

In asymmetric synthesis, this molecule operates primarily through Chealtion-Controlled Steric
Shielding. When used as a chiral auxiliary (e.g., esterified to a substrate), the methoxy oxygen
and the ring oxygen can chelate metal ions (Li, Zn, Mg), locking the substrate in a rigid
transition state. The bulky quaternary center then blocks one face of the molecule, forcing
incoming nucleophiles to attack from the opposing side with high diastereoselectivity.

Core Applications
A. Chiral Scaffold for Drug Discovery (Nucleosides & Spirocycles)

The 2,2-disubstituted THF motif is a pharmacophore found in next-generation therapeutics,
including:

o CDK2 Inhibitors: Used as a core scaffold to orient binding groups (e.g., pyrazolamines) in the
ATP-binding pocket.

o Antifungal Agents: Analogous to the THF core in Posaconazole.

» Nucleoside Analogs: The quaternary center mimics the 2'- or 4'-modifications seen in
antiviral nucleotides, blocking viral polymerase progression.

B. Chiral Auxiliary for Asymmetric Alkylation

The alcohol functionality allows attachment to carboxylic acids. The resulting esters undergo
diastereoselective enolate alkylation.

e Mechanism: The lithium enolate forms a chelate with the methoxymethyl oxygen. The
quaternary THF ring acts as a "chiral wall," directing alkyl halides to the Re- or Si-face.

Experimental Protocols
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Protocol A: Functionalization for Scaffold Usage (Primary Alcohol
Activation)

Objective: Convert the primary alcohol to a leaving group or aldehyde for further coupling,
preserving the quaternary center.

Reagents:

[2-(Methoxymethyl)oxolan-2-ylJmethanol (1.0 equiv)[1]

p-Toluenesulfonyl chloride (TsCl) (1.2 equiv)

Triethylamine (TEA) (2.0 equiv)

DMAP (0.1 equiv)

Dichloromethane (DCM) (anhydrous)

Step-by-Step Procedure:

Setup: Flame-dry a 50 mL round-bottom flask and purge with Argon.

¢ Dissolution: Dissolve [2-(Methoxymethyl)oxolan-2-yllmethanol (1.0 g, 6.8 mmol) in
anhydrous DCM (15 mL). Cool to 0°C.

e Addition: Add TEA (1.9 mL) followed by DMAP (83 mg).

o Tosylation: Slowly add TsCl (1.56 g) portion-wise over 10 minutes. The reaction is
exothermic; maintain temperature < 5°C.

o Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor
via TLC (Hexane:EtOAc 7:3).

e Quench: Quench with saturated

solution (10 mL).

o Workup: Extract with DCM (3 x 20 mL). Wash combined organics with brine, dry over
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, and concentrate.

 Purification: Flash chromatography (Silica gel, 0-20% EtOAc in Hexane) yields the tosylate
as a colorless oil.

o Yield Expectation: 85-92%.

o Stability: Store at -20°C; the quaternary center prevents elimination to the dihydrofuran.

Protocol B: Use as a Chiral Auxiliary (Diastereoselective Alkylation)

Objective: Use the scaffold to induce chirality in the alkylation of phenylacetic acid.

Reagents:

Substrate: Phenylacetic acid

Auxiliary: [2-(Methoxymethyl)oxolan-2-ylJmethanol[1][2][3]

Coupling: DCC, DMAP

Base: LDA (Lithium Diisopropylamide)

Electrophile: Methyl lodide (Mel)

Step-by-Step Procedure:

e Attachment (Esterification):
o Mix Phenylacetic acid (1.0 equiv), Auxiliary (1.1 equiv), and DMAP (0.1 equiv) in DCM.
o Add DCC (1.1 equiv) at 0°C. Stir 12h. Filter urea byproduct. Isolate Ester A.

» Enolization:

o Cool a solution of Ester A (1.0 mmol) in THF (5 mL) to -78°C.

o Add LDA (1.1 equiv) dropwise over 15 min. Stir for 30 min to form the Lithium Enolate.

o Mechanistic Note: The
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ion chelates between the enolate oxygen and the auxiliary's methoxy oxygen (
), locking the conformation.

 Alkylation:

o Add Mel (1.5 equiv) dropwise.

o Stir at -78°C for 2 hours, then slowly warm to -20°C.
o Cleavage (Hydrolysis):

o Treat the alkylated ester with

in THF/Water (3:1) at 60°C for 4 hours.

o Acidify to recover the chiral acid (2-phenylpropanoic acid) and extract the auxiliary.

o Recovery: The auxiliary is chemically stable and can be recovered >90% intact.

Visualization of Mechanistic Pathway

The following diagram illustrates the Chelation-Controlled Transition State during the alkylation
step (Protocol B). The quaternary THF ring provides the steric bulk necessary for high
diastereoselectivity.
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Caption: Workflow for using [2-(Methoxymethyl)oxolan-2-yllmethanol as a recoverable chiral
auxiliary. The critical step is the formation of the rigid Lithium Enolate Chelate.
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hnical ficati bleshoofi

Parameter Specification | Note

Solubilit Highly soluble in DCM, THF, MeOH. Sparingly
olubili
y soluble in Hexane.

High. The quaternary C2 center prevents
Stability racemization. Stable to strong bases (LDA,

BuLi) and mild acids.

Moderate. Dry thoroughly (azeotrope with
Hygroscopicity toluene) before using in moisture-sensitive

reactions.

Treat as a standard organic ether/alcohol. Use

Toxicity _
fume hood. (Similar to THFA).[2][4]
For Protocol B, if de is low (<80%), add HMPA
Optimization or DMPU (2 equiv) during enolization to disrupt
non-productive aggregates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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